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Compound of Interest

Compound Name: Titanium iodide

Cat. No.: B1174153

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current scientific understanding
of the molecular geometry of titanium iodides in the gaseous state. The document focuses on
titanium (V) iodide (Til4), for which experimental data is available, and discusses the current
knowledge and challenges regarding the gas-phase structures of titanium (lIl) iodide (Til3) and
titanium (1) iodide (Til2).

Introduction

Titanium iodides are a class of inorganic compounds that play a crucial role in various
chemical processes, most notably in the purification of titanium metal through the van Arkel-de
Boer process. Understanding the molecular geometry of these compounds in the gaseous
phase is fundamental to controlling their reactivity and transport properties at high
temperatures. This guide synthesizes the available experimental and computational data to
provide a detailed picture of their gas-phase structures.

Titanium (1V) lodide (Tila)

Titanium (V) iodide is the most stable and well-characterized of the titanium iodides in the

gas phase.

Molecular Geometry
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In the gaseous state, titanium (1V) iodide exists as a monomeric molecule. Experimental
evidence from gas electron diffraction has conclusively determined that gaseous Tila possesses
a tetrahedral geometry. This high symmetry is a consequence of the central titanium atom
being bonded to four iodine atoms with equivalent bond lengths and bond angles.

Structural Parameters

The key structural parameters for gaseous Tila are summarized in the table below.

Parameter Value Experimental Method
Molecular Formula Tila

Point Group Td Gas Electron Diffraction
Ti-l Bond Length 261 pm[1] Gas Electron Diffraction
I-Ti-1 Bond Angle 109.5° Gas Electron Diffraction

Table 1: Structural Data for Gaseous Titanium (1V) lodide

Experimental Protocol: Gas Electron Diffraction (GED)

The determination of the molecular structure of gaseous Tila was achieved using gas electron
diffraction. While the original detailed experimental protocol is not readily available in recent
literature, the general methodology for GED experiments is well-established.

Experimental Workflow for Gas Electron Diffraction

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://en.wikipedia.org/wiki/Titanium_tetraiodide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1174153?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Decomposition Zone (High Temperature Filament)

Pure Ti Filament

Deposition of Pure Ti
Tila Decomposition

Formation Zone (Low Temperatur

Impure Ti Metal lodine Vapor

Click to download full resolution via product page

Transport

+ |2

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b1174153?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1174153?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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